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Compound of Interest

Compound Name: Lanthanum--nickel (2/7)

Cat. No.: B15484396

For researchers, scientists, and drug development professionals, understanding the intricate
magnetic properties of materials is paramount for advancing fields ranging from data storage to
guantum computing. This guide provides a comprehensive comparison of the experimental
validation of the magnetic structure of La2Ni7, a weak itinerant antiferromagnet, with the
contrasting properties of Y2Ni7, a weak itinerant ferromagnet.

This document details the necessary experimental protocols, presents key quantitative data in
a comparative format, and illustrates the experimental workflow for robust magnetic structure
determination.

Comparative Analysis of La2Ni7 and Y2Ni7

The distinct magnetic behaviors of La2Ni7 and Y2Ni7 are intrinsically linked to their crystal
structures. La2Ni7 adopts a hexagonal Ce2Ni7-type structure, which gives rise to complex
antiferromagnetic ordering. In contrast, Y2Ni7 crystallizes in a rhrombohedral Gd2Co7-type
structure, leading to weak itinerant ferromagnetism.[1] The study of these compounds, often in
parallel, provides valuable insights into the delicate interplay between crystal structure and
magnetic properties in intermetallic compounds.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15484396?utm_src=pdf-interest
https://www.researchgate.net/publication/332897913_Correlations_between_stacked_structures_and_weak_itinerant_magnetic_properties_of_La_2-xY_xNi_7_compounds/fulltext/5cd0fdbe458515712e974ed0/Correlations-between-stacked-structures-and-weak-itinerant-magnetic-properties-of-La-2-xY-xNi-7-compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15484396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Property

La2Ni7

Y2Ni7

Crystal Structure

Hexagonal (Ce2Ni7-type,
P63/mmc)

Rhombohedral (Gd2Co7-type,
R-3m)

Magnetic Ordering

Weak ltinerant Antiferromagnet
(WAFM)

Weak ltinerant Ferromagnet
(WFM)

Magnetic Transition

Three distinct transitions: T_N1

=61K,T_N2=565K,T_N3= T C=53K
Temperatures
42 K
Three zero-field phases:
Commensurate AFM (Phase A,
) T < 42 K), Incommensurate )
Magnetic Phases Ferromagnetic

AFM (Phase B, 42 K< T<
56.5 K), Incommensurate AFM
(Phase C, 56.5 K< T < 61K)

Ordered Magnetic Moment

Very small, ~0.15 uB/Ni

Small, 0.06 to 0.11 uB/Ni

Experimental Protocols for Magnetic Structure

Validation

A multi-technique approach is essential for the unambiguous determination of a material's

magnetic structure. The following protocols outline the key experiments employed in the study

of La2Ni7 and its counterparts.

Single Crystal Growth

High-quality single crystals are a prerequisite for detailed magnetic structure analysis,

particularly for neutron diffraction studies.

e Method: Flux growth method using a La-rich self-flux.

e Procedure:

o High-purity elemental La and Ni are mixed in a specific atomic ratio (e.g., La:Ni of 1:2) in

an alumina or tantalum crucible.
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o The crucible is sealed in a quartz ampoule under a partial pressure of argon gas.

o The mixture is heated to a high temperature (e.g., 1150 °C) to ensure complete melting
and homogenization.

o The molten solution is then slowly cooled over a period of several days to a lower
temperature (e.g., 900 °C) to allow for the nucleation and growth of single crystals.

o The excess flux is removed by decanting at the end of the growth period.

Single-Crystal Neutron Diffraction

Neutron diffraction is the most powerful technique for determining the arrangement of magnetic
moments in a crystal lattice.

e Instrument: A single-crystal neutron diffractometer equipped with a cryostat for low-
temperature measurements.

e Procedure:
o A high-quality single crystal of La2Ni7 is mounted on the goniometer.

o The crystal is cooled to the desired temperature below the magnetic ordering
temperatures.

o A monochromatic neutron beam is directed at the crystal.

o The diffraction patterns, consisting of both nuclear and magnetic Bragg peaks, are
collected as a function of scattering angle.

o Data is collected at various temperatures, especially across the magnetic phase
transitions, to track the evolution of the magnetic structure.

o Data Analysis (Rietveld Refinement):
o The collected diffraction data is analyzed using the Rietveld refinement method.

o An initial model of the crystal and magnetic structure is proposed.
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o The theoretical diffraction pattern based on the model is calculated and compared to the
experimental data.

o The structural and magnetic parameters (lattice parameters, atomic positions, magnetic
moment size and orientation, propagation vector) are refined iteratively to achieve the best
fit between the calculated and observed patterns.

Magnetization Measurements

Magnetization measurements provide crucial information about the bulk magnetic properties
and phase transitions.

e Instrument: A SQUID (Superconducting Quantum Interference Device) magnetometer or a
VSM (Vibrating Sample Magnetometer).

e Procedure:

o Temperature Dependence: The magnetic susceptibility (M/H) is measured as a function of
temperature in a low applied magnetic field. This measurement helps to identify the
magnetic transition temperatures, which appear as anomalies in the susceptibility curve.

o Field Dependence: Isothermal magnetization curves (M vs. H) are measured at various
temperatures, particularly below the ordering temperature. The shape of the hysteresis
loop provides information about the type of magnetic ordering (e.g., the linear response of
an antiferromagnet versus the saturation behavior of a ferromagnet).

Specific Heat and Electrical Resistivity Measurements

These thermodynamic and transport measurements are highly sensitive to phase transitions
and provide complementary information to magnetization studies.

e Instrument: A Physical Property Measurement System (PPMS) is commonly used for both
measurements.

e Procedure:

o Specific Heat: The heat capacity of the sample is measured as a function of temperature.
Magnetic phase transitions are typically accompanied by lambda-like anomalies in the
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specific heat curve.

o Electrical Resistivity: The electrical resistance of the sample is measured as a function of
temperature. Changes in the magnetic ordering can lead to distinct features, such as kinks
or changes in slope, in the resistivity data.

Experimental Workflow for Magnetic Structure
Validation

The following diagram illustrates the logical flow of experiments and analysis for validating the
magnetic structure of a material like La2Ni7.
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Experimental workflow for magnetic structure validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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